Cas no 886498-02-8 (4-Methyl-3-(trifluoromethyl)cinnamic acid)
886498-02-8 structure
Product Name:4-Methyl-3-(trifluoromethyl)cinnamic acid
CAS No:886498-02-8
MF:C11H9F3O2
MW:230.183173894882
CID:1926714
PubChem ID:5909527
Update Time:2025-04-21
4-Methyl-3-(trifluoromethyl)cinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- Methyltrifluoromethylcinnamicacid
- 3-[4-methyl-3-(trifluoromethyl)phenyl]prop-2-enoic acid
- 4-METHYL-3-(TRIFLUOROMETHYL)CINNAMIC ACID
- (2E)-3-[4-methyl-3-(trifluoromethyl)phenyl]prop-2-enoic acid
- 4-Methyl-3-(trifluoromethyl)cinnamicacid
- EN300-1929421
- AKOS015956848
- JS-4387
- 886498-02-8
- MFCD04116034
- 4-Methyl-3-(trifluoromethyl)cinnamic acid
-
- MDL: MFCD04116034
- Inchi: 1S/C11H9F3O2/c1-7-2-3-8(4-5-10(15)16)6-9(7)11(12,13)14/h2-6H,1H3,(H,15,16)/b5-4+
- InChI Key: NYGYUKFEDBHBBB-SNAWJCMRSA-N
- SMILES: FC(C1C=C(/C=C/C(=O)O)C=CC=1C)(F)F
Computed Properties
- Exact Mass: 230.05546401Da
- Monoisotopic Mass: 230.05546401Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
4-Methyl-3-(trifluoromethyl)cinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016030-250mg |
4-Methyl-3-(trifluoromethyl)cinnamic acid |
886498-02-8 | 97% | 250mg |
$489.60 | 2023-08-31 | |
| Alichem | A015016030-500mg |
4-Methyl-3-(trifluoromethyl)cinnamic acid |
886498-02-8 | 97% | 500mg |
$782.40 | 2023-08-31 | |
| Alichem | A015016030-1g |
4-Methyl-3-(trifluoromethyl)cinnamic acid |
886498-02-8 | 97% | 1g |
$1490.00 | 2023-08-31 | |
| TRC | M106325-250mg |
4-Methyl-3-(trifluoromethyl)cinnamic acid |
886498-02-8 | 250mg |
$ 190.00 | 2022-06-04 | ||
| TRC | M106325-500mg |
4-Methyl-3-(trifluoromethyl)cinnamic acid |
886498-02-8 | 500mg |
$ 305.00 | 2022-06-04 | ||
| Apollo Scientific | PC9184-1g |
4-Methyl-3-(trifluoromethyl)cinnamic acid |
886498-02-8 | 97% | 1g |
£109.00 | 2025-02-22 | |
| Apollo Scientific | PC9184-5g |
4-Methyl-3-(trifluoromethyl)cinnamic acid |
886498-02-8 | 97% | 5g |
£434.00 | 2025-02-22 | |
| Enamine | EN300-1929421-0.05g |
3-[4-methyl-3-(trifluoromethyl)phenyl]prop-2-enoic acid |
886498-02-8 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1929421-0.1g |
3-[4-methyl-3-(trifluoromethyl)phenyl]prop-2-enoic acid |
886498-02-8 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1929421-0.25g |
3-[4-methyl-3-(trifluoromethyl)phenyl]prop-2-enoic acid |
886498-02-8 | 0.25g |
$774.0 | 2023-09-17 |
4-Methyl-3-(trifluoromethyl)cinnamic acid Related Literature
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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